Cas no 336831-42-6 (L-Leucine, L-glutaminyl-L-asparaginyl-L-lysyl-L-lysyl-L-isoleucyl-)

• Product Name: L-Leucine, L-glutaminyl-L-asparaginyl-L-lysyl-L-lysyl-L-isoleucyl-
• CAS No: 336831-42-6
• MF: C₃₃H₆₂N₁₀O₉
• MW: 742.906987667084
• CID: 1459359
• Update Time: 2024-08-23

L-Leucine, L-glutaminyl-L-asparaginyl-L-lysyl-L-lysyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-glutaminyl-L-asparaginyl-L-lysyl-L-lysyl-L-isoleucyl-
• L-Leucine, L-glutaminyl-L-asparaginyl-L-lysyl-L-lysyl-L-isoleucyl- (9CI)

• Inchi： 1S/C33H62N10O9/c1-5-19(4)27(32(50)42-24(33(51)52)16-18(2)3)43-30(48)22(11-7-9-15-35)39-29(47)21(10-6-8-14-34)40-31(49)23(17-26(38)45)41-28(46)20(36)12-13-25(37)44/h18-24,27H,5-17,34-36H2,1-4H3,(H2,37,44)(H2,38,45)(H,39,47)(H,40,49)(H,41,46)(H,42,50)(H,43,48)(H,51,52)/t19-,20-,21-,22-,23-,24-,27-/m0/s1
• InChI Key： RMGWIZVBITZIJF-YAWPFAPOSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCC(N)=O)N

Computed Properties

• Exact Mass: 742.47056

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 1193.2±65.0 °C(Predicted)
• PSA: 347.04
• pka: 3.41±0.10(Predicted)